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Compound of Interest

Compound Name: (+)-Dca-CC

Cat. No.: B1245852

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of (+)-Dca-CC, a lignan dicarboxylic acid derived from the cyclodimerization of

ferulic acid.

While a specific Safety Data Sheet (SDS) for (+)-Dca-CC is not readily available, its chemical

nature as a dicarboxylic acid and a member of the 1-benzofurans and guaiacols class suggests

that it should be handled as potentially hazardous waste.[1] The following procedures are

based on general best practices for the disposal of laboratory chemical waste.

Key Compound Information
To facilitate proper handling and disposal, key information about (+)-Dca-CC has been

summarized in the table below.
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Property Value

IUPAC Name

(2S,3S)-5-[(E)-2-carboxyethenyl]-2-(4-hydroxy-

3-methoxyphenyl)-7-methoxy-2,3-dihydro-1-

benzofuran-3-carboxylic acid

Molecular Formula C20H18O8

Molecular Weight 386.4 g/mol

Class
1-benzofurans, dicarboxylic acid, lignan,

guaiacols

Synonyms
(+)-DCA-CC, NSC677581, CHEMBL4792654,

CHEBI:132250

Source: PubChem CID 10385446[1]

Disposal Protocol for (+)-Dca-CC
This protocol outlines the essential steps for the safe disposal of (+)-Dca-CC waste, including

solid compound and contaminated materials.

1. Personal Protective Equipment (PPE): Before handling (+)-Dca-CC, ensure appropriate PPE

is worn, including:

Safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

2. Waste Segregation and Collection:

Solid Waste:

Collect waste (+)-Dca-CC powder and any grossly contaminated items (e.g., weighing

paper, spatulas) in a designated, compatible hazardous waste container.
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The container should be clearly labeled as "Hazardous Waste" and include the full

chemical name: "(+)-Dca-CC, (2S,3S)-5-[(E)-2-carboxyethenyl]-2-(4-hydroxy-3-

methoxyphenyl)-7-methoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid".

Contaminated Labware:

Disposable items such as gloves, bench paper, and pipette tips that have come into

contact with (+)-Dca-CC should be collected in a separate, clearly labeled hazardous

waste bag.[2]

Empty Containers:

Original containers of (+)-Dca-CC should be triple-rinsed with a suitable solvent. The

rinsate must be collected and treated as hazardous waste.[3] After rinsing, the container

can be disposed of as regular trash, but it is best practice to reuse it for compatible waste

collection.[3]

3. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area.

Ensure the container is kept closed except when adding waste.[4]

Store incompatible waste types separately to prevent accidental reactions. For example,

acids and bases should be stored apart.[4]

4. Disposal Procedure:

Do not dispose of (+)-Dca-CC down the drain or in regular trash.[5]

Arrange for the collection of the hazardous waste through your institution's Environmental

Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[6]

Follow all local, state, and federal regulations for hazardous waste disposal.[6][7][8][9]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (+)-Dca-CC.
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Caption: A workflow diagram for the safe disposal of (+)-Dca-CC.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of (+)-Dca-CC, fostering a culture of safety and

compliance within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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